Cas no 1410903-57-9 ((2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride)

• Product Name: (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride
• CAS No: 1410903-57-9
• MF: C₅H₉ClF₃N
• MW: 175.579870939255
• MDL: MFCD22380026
• CID: 3165904
• PubChem ID: 66570518
• Update Time: 2025-11-01

(2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(trifluoromethyl)pyrrolidine hydrochloride
• (S)-2-Trifluoromethylpyrrolidine hydrochloride
• (S)-2-Trifluoromethyl-pyrrolidine hydrochloride
• (2S)-2-Trifluoromethylpyrrolidine hydrochloride
• 2(S)-2-Trifluoromethylpyrrolidine hydrochloride
• C5H8F3N.HCl
• 9142AH
• SB33355
• (2S)-2-(Trifluoromethyl)pyrrolidine HCl
• (2S)-2-(trifluoromethyl)pyrrolidine hydrochloride
• (2S)-2-(trifluoromethyl)pyrrolidine;hydrochloride
• Pyrrolidine, 2-(trifluoromet
• Pyrrolidine, 2-(trifluoromethyl)-, hydrochloride (1:1), (2S)-
• UAKBWWZKKFYLRW-WCCKRBBISA-N
• AKOS016015546
• AT10577
• MFCD22380026
• (S)-2-(Trifluoromethyl)pyrrolidinehydrochloride
• SCHEMBL17202017
• CS-0313705
• MS-20719
• 1410903-57-9
• (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride

• MDL： MFCD22380026
• Inchi： 1S/C5H8F3N.ClH/c6-5(7,8)4-2-1-3-9-4;/h4,9H,1-3H2;1H/t4-;/m0./s1
• InChI Key： UAKBWWZKKFYLRW-WCCKRBBISA-N
• SMILES： Cl.FC([C@@H]1CCCN1)(F)F

Computed Properties

• Exact Mass: 175.0375615 g/mol
• Monoisotopic Mass: 175.0375615 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 98.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 175.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride

Professional Introduction to (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride (CAS No. 1410903-57-9)

(2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1410903-57-9, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for designing novel drugs.

The< strong>trifluoromethyl group is a key structural feature that imparts unique electronic and steric properties to the molecule. This group influences the metabolic stability, lipophilicity, and binding affinity of the compound, which are critical factors in drug design. In recent years, pyrrolidine derivatives have been extensively studied for their roles in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer.

Recent advancements in medicinal chemistry have highlighted the importance of< strong> (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride as a building block for developing innovative pharmacological agents. The enantiomeric purity of this compound, specifically the (S)-configuration at the chiral center, is crucial for achieving optimal biological activity. Studies have demonstrated that the (S)-enantiomer exhibits superior efficacy compared to its (R)-counterpart in several preclinical models.

In the realm of CNS drug discovery, pyrrolidine derivatives have shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The< strong> trifluoromethyl group enhances the binding affinity of these compounds to specific neurotransmitter receptors, thereby modulating neuronal activity. Preclinical studies using< strong> (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride have revealed its potential as an acetylcholinesterase inhibitor, a mechanism that could be exploited for cognitive enhancement.

The compound's structural motif also makes it a valuable candidate for anti-inflammatory drug development. Pyrrolidine derivatives have been reported to inhibit inflammatory pathways by modulating cytokine production and enzymatic activity. The< strong> trifluoromethyl group contributes to the stability of these compounds against metabolic degradation, ensuring prolonged bioavailability and therapeutic efficacy.

In oncology research,< strong> (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride has been investigated for its potential anti-cancer properties. The< strong> trifluoromethyl group enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. This property is particularly advantageous for designing small-molecule inhibitors that target intracellular signaling pathways involved in cancer progression.

The synthesis of< strong> (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiopurity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, are employed to achieve the desired stereochemical configuration. These synthetic strategies are critical for producing pharmaceutical-grade material suitable for preclinical and clinical studies.

The pharmacokinetic profile of< strong> (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride has been thoroughly evaluated in animal models to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Preliminary data indicate that the compound exhibits favorable pharmacokinetic properties, including moderate bioavailability and prolonged half-life. These characteristics make it a promising candidate for further development into a therapeutic agent.

Ethical considerations and regulatory compliance are paramount in the development of new pharmaceuticals. The synthesis and handling of< strong> (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride must adhere to stringent safety protocols to ensure worker protection and environmental sustainability. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for advancing research while maintaining high ethical standards.

The future prospects of< strong> (2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride in drug development are promising. Ongoing research aims to explore novel derivatives with enhanced pharmacological profiles and reduced side effects. Computational modeling and high-throughput screening techniques are being leveraged to identify optimal analogs with improved efficacy and safety profiles.

In conclusion,< strong>(2S)-2-(Trifluoromethyl)pyrrolidine Hydrochloride, CAS No. 1410903-57-9, is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features, particularly the presence of a< strong> trifluoromethyl group, contribute to its diverse biological activities and make it an attractive scaffold for drug discovery. With continued research and development efforts, this compound holds promise for addressing various therapeutic challenges in medicine.